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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the target specificity and selectivity of
YM511, a potent non-steroidal aromatase inhibitor. The information presented herein is
intended to support research and development efforts in endocrinology and oncology.

Core Target and Mechanism of Action

YM511 is a highly potent and selective non-steroidal aromatase inhibitor.[1][2] Aromatase, a
cytochrome P450 enzyme, is the key enzyme responsible for the final step of estrogen
biosynthesis, converting androgens (testosterone and androstenedione) into estrogens
(estradiol and estrone). By competitively inhibiting aromatase, YM511 effectively blocks the
production of estrogens.[2] This mechanism of action makes it a valuable agent for the
treatment of estrogen-dependent diseases, such as breast cancer.[1][3]

Quantitative Data on Potency and Selectivity

The following tables summarize the quantitative data on the potency and selectivity of YM511
from various in vitro and in vivo studies.
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Table 1: In Vitro Potency of YM511 against Aromatase

Assay System IC50 (nM) Reference
Human Placental Microsomes 0.12 [2]
Rat Ovary Microsomes 0.4 [2]

MCF-7 Human Breast Cancer

0.2 3
Cells 3]

Table 2: In Vivo Potency of YM511

Animal Model Endpoint ED50 (mg/kg) Reference

Pregnant Mare's ) )
) Decrease in ovarian
Serum Gonadotropin- ) 0.002 [2]
estradiol
treated Rats

Table 3: Selectivity of YM511 against Other Steroidogenic Enzymes

Selectivity
Enzyme/Horm Ratio (vs. Rat
one Assay System  IC50 (nM) Ovarian Reference
Production Aromatase

IC50 of 0.4 nM)

Aldosterone ~5500 - 9800

) Adrenal Cells ~2200 - 3920 [2]
Production fold
Cortisol ~5500 - 9800

] Adrenal Cells ~2200 - 3920 [2]
Production fold
Testosterone -

] Not specified ~52000 ~130,000 fold [2]
Production

Signaling Pathway and Mechanism of Action
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The following diagram illustrates the estrogen biosynthesis pathway and the inhibitory action of
YM511.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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